Cas no 1221726-31-3 (1-(difluoromethyl)-1H-pyrazol-4-amine hydrochloride)

• Product Name: 1-(difluoromethyl)-1H-pyrazol-4-amine hydrochloride
• CAS No: 1221726-31-3
• MF: C₄H₆ClF₂N₃
• MW: 169.560346126556
• MDL: MFCD14705743
• CID: 4578855
• PubChem ID: 47002394
• Update Time: 2025-06-09

1-(difluoromethyl)-1H-pyrazol-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(difluoromethyl)-1H-pyrazol-4-amine hydrochloride
• 1-(difluoromethyl)pyrazol-4-amine;hydrochloride
• WYB72631
• D77118
• Z1278581714
• 1-(difluoromethyl)-1H-pyrazol-4-aminehydrochloride
• SCHEMBL15875286
• VFTVLJWWKQMKJK-UHFFFAOYSA-N
• MFCD14705743
• EN300-59271
• 1-(DIFLUOROMETHYL)PYRAZOL-4-AMINE HYDROCHLORIDE
• 1221726-31-3
• AKOS026745189
• 1H-Pyrazol-4-amine, 1-(difluoromethyl)-, hydrochloride (1:1)
• CS-0112688
• DB-084731
• C4H6ClF2N3

• MDL： MFCD14705743
• Inchi： 1S/C4H5F2N3.ClH/c5-4(6)9-2-3(7)1-8-9;/h1-2,4H,7H2;1H
• InChI Key： VFTVLJWWKQMKJK-UHFFFAOYSA-N
• SMILES： Cl.FC(N1C=C(C=N1)N)F

Computed Properties

• Exact Mass: 169.022
• Monoisotopic Mass: 169.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 97.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8

Experimental Properties

• Melting Point: NA

1-(difluoromethyl)-1H-pyrazol-4-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-(difluoromethyl)-1H-pyrazol-4-amine hydrochloride

Introduction to 1-(difluoromethyl)-1H-pyrazol-4-amine hydrochloride (CAS No: 1221726-31-3) in Modern Chemical and Pharmaceutical Research

The compound 1-(difluoromethyl)-1H-pyrazol-4-amine hydrochloride (CAS No: 1221726-31-3) represents a significant advancement in the field of medicinal chemistry, particularly in the design and development of novel therapeutic agents. Its unique structural framework, featuring a difluoromethyl group and an amine substituent on a pyrazole core, positions it as a versatile scaffold for exploring pharmacological interactions. This introduction delves into the compound's chemical properties, its potential applications, and recent research findings that highlight its significance in contemporary drug discovery.

Chemically, 1-(difluoromethyl)-1H-pyrazol-4-amine hydrochloride is characterized by a pyrazole ring system, which is a well-documented motif in medicinal chemistry due to its ability to engage in hydrogen bonding and π-stacking interactions with biological targets. The presence of a difluoromethyl group at the 1-position introduces electron-withdrawing effects and enhances metabolic stability, making it an attractive feature for drug-like properties. Additionally, the amine functionality at the 4-position provides a site for further derivatization, allowing chemists to modulate solubility, bioavailability, and target affinity.

The hydrochloride salt form of this compound improves its solubility in aqueous solutions, facilitating its use in both in vitro and in vivo studies. This solubility advantage is crucial for pharmaceutical applications, as it enables efficient formulation into dosage forms and enhances drug delivery systems. The compound's stability under various storage conditions further underscores its suitability for industrial-scale production and clinical trials.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 1-(difluoromethyl)-1H-pyrazol-4-amine hydrochloride with biological targets with high accuracy. Studies have suggested that this compound exhibits potential as an inhibitor of certain enzyme families involved in cancer progression and inflammation. The difluoromethyl group has been particularly noted for its ability to enhance binding affinity by improving interactions with polar residues in protein active sites. This has opened up avenues for developing small-molecule inhibitors that could disrupt critical signaling pathways.

In oncology research, 1-(difluoromethyl)-1H-pyrazol-4-amine hydrochloride has been investigated as a lead compound for targeting kinases and other enzymes overexpressed in tumor cells. Preliminary studies indicate that derivatives of this scaffold can inhibit the activity of tyrosine kinases, which are pivotal in cell proliferation and survival. The amine group also allows for the introduction of additional functional moieties that can enhance selectivity against specific cancer subtypes. Such tailored approaches are essential for minimizing off-target effects and improving patient outcomes.

Beyond oncology, this compound has shown promise in anti-inflammatory applications. Pyrazole derivatives are known to modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The structural features of 1-(difluoromethyl)-1H-pyrazol-4-amine hydrochloride make it a candidate for developing novel anti-inflammatory agents with improved efficacy and reduced side effects compared to existing therapies. Clinical trials are currently underway to evaluate its safety and efficacy in treating chronic inflammatory diseases.

The role of fluorinated compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into molecular structures often leads to enhanced pharmacokinetic properties, including increased lipophilicity, metabolic stability, and binding affinity. The difluoromethyl group in particular has been extensively studied for its ability to improve drug-like characteristics without significantly altering the core pharmacophore. This has made it a valuable tool for medicinal chemists seeking to optimize lead compounds for therapeutic use.

Future directions in the research of 1-(difluoromethyl)-1H-pyrazol-4-amine hydrochloride include exploring its potential as an intermediate in synthesizing more complex drug candidates. By leveraging its versatile scaffold, researchers can develop libraries of analogs with tailored properties for specific therapeutic indications. Advances in synthetic methodologies have also made it possible to introduce additional functional groups or modify existing ones with greater precision, further expanding the compound's utility.

In conclusion, 1-(difluoromethyl)-1H-pyrazol-4-amine hydrochloride (CAS No: 1221726-31-3) stands out as a promising candidate in modern pharmaceutical research due to its unique structural features and potential applications across multiple therapeutic areas. Its ability to interact selectively with biological targets while maintaining favorable pharmacokinetic properties makes it an invaluable asset for drug discovery programs. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play a significant role in the development of next-generation therapeutics.